Cas no 101237-14-3 (2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro-)

• Product Name: 2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro-
• CAS No: 101237-14-3
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 1128093
• PubChem ID: 13452090
• Update Time: 2025-04-20

2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro-
• EN300-766957
• N-ethyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
• SCHEMBL17781757
• N-ethyl-7-nitro-2,1,3-benzoxadiazol-4-amine
• TQP1006
• AKOS008923059
• 101237-14-3
• CS-0287322

• Inchi： 1S/C8H8N4O3/c1-2-9-5-3-4-6(12(13)14)8-7(5)10-15-11-8/h3-4,9H,2H2,1H3
• InChI Key： AUOXSMQGNROUMV-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)NCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.05974
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 94.09